4-Chloro-3-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-3-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C17H14ClNO3/c18-15-7-4-12(17(21)22)9-14(15)10-2-1-3-11(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key: MIHWQGMVGJSQRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)C(=O)O)Cl
• Molecular Formula: C17H14ClNO3
• DSSTOX Substance ID: DTXSID40691754
• Molecular Weight: 315.7 g/mol
• CAS RN: 1262010-02-5

Description

4-Chloro-3-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid (4-Cl-3-CPA-PBA) is a synthetic organic compound that has been studied for its potential applications in the field of scientific research. It is a white crystalline solid that is soluble in methanol and ethanol, and it has a melting point of 134-137°C. 4-Cl-3-CPA-PBA is a useful building block for synthesizing various compounds and has been used in a variety of research applications.

Scientific Research Applications

4-Cl-3-CPA-PBA has been used in various scientific research applications. It has been used as a substrate for the enzyme tyrosinase, which is involved in the production of melanin. It has also been used as a substrate for the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 4-Cl-3-CPA-PBA has been used to study the enzymatic hydrolysis of various esters, such as ethyl acetate and methyl acetate.

Mechanism of Action

The mechanism of action of 4-Cl-3-CPA-PBA is not yet fully understood. However, it is believed that the compound acts as a substrate for the enzymes tyrosinase and acetylcholinesterase, and that it is involved in the hydrolysis of various esters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-3-CPA-PBA are not yet fully understood. However, it is believed that the compound is involved in the production of melanin and the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Cl-3-CPA-PBA in lab experiments include its low cost, its easy availability, and its solubility in methanol and ethanol. The main limitation of using 4-Cl-3-CPA-PBA in lab experiments is that its mechanism of action is not yet fully understood.

Future Directions

For research on 4-Cl-3-CPA-PBA include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research is needed to explore the use of 4-Cl-3-CPA-PBA in the synthesis of other compounds, as well as its use as a substrate for other enzymes. Finally, further study is needed to determine the optimal conditions for the synthesis of 4-Cl-3-CPA-PBA.

Synthesis Methods

4-Cl-3-CPA-PBA can be synthesized in a two-step process starting with the reaction of 4-chlorobenzaldehyde and 3-cyclopropylaminocarbonylphenylhydrazine in the presence of a base. This reaction yields the intermediate 4-chloro-3-cyclopropylaminocarbonylphenylhydrazone, which can then be converted to 4-Cl-3-CPA-PBA by heating in the presence of acetic anhydride.